
An In-depth Technical Guide to the Biosynthesis
of Erinacine C

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Erinacine C

Cat. No.: B1249065 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Erinacine C, a cyathane diterpenoid produced by the mycelium of the medicinal

mushroom Hericium erinaceus, has garnered significant attention for its potent neurotrophic

activities, particularly its ability to stimulate Nerve Growth Factor (NGF) synthesis.[1][2][3]

Understanding its biosynthetic pathway is crucial for optimizing production, enabling metabolic

engineering, and facilitating the development of novel therapeutics for neurodegenerative

diseases. This technical guide provides a comprehensive overview of the Erinacine C
biosynthesis pathway, detailing the key enzymatic steps, the corresponding genetic framework,

quantitative production data, and relevant experimental methodologies.

Overview of the Erinacine Biosynthesis Pathway
Erinacine C belongs to the cyathane diterpenoid family, characterized by a unique 5-6-7

tricyclic carbon skeleton.[4][5] The biosynthesis originates from the general terpenoid pathway,

starting with Geranylgeranyl pyrophosphate (GGPP), and proceeds through a series of

enzymatic modifications including cyclization, oxidation, and glycosylation. The pathway is

governed by a set of enzymes encoded by the Eri gene cluster found in H. erinaceus.[6][7] A

pivotal sequence in the pathway leads from the precursor Erinacine Q to Erinacine P, which is

then converted to Erinacine B, the direct precursor of Erinacine C.[1][2][8][9][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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